Cas no 1806039-75-7 (Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806039-75-7
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4859346
• Update Time: 2025-06-10

Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-7(16)4-5-3-6(12)8(10(13)14)15-9(5)11/h3,10H,2,4H2,1H3
• InChI Key： OQXMDWKKJKSBCJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)Cl)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate

Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806039-75-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1806039-75-7, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with bromo, chloro, and difluoromethyl groups, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents.

The structural features of Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate make it an invaluable building block for medicinal chemists. The presence of bromo and chloro substituents provides reactive sites for further functionalization, while the difluoromethyl group enhances metabolic stability and bioavailability, which are critical factors in drug design. These attributes have positioned this compound as a cornerstone in the synthesis of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on developing inhibitors of kinases and other enzyme targets relevant to cancer and inflammatory diseases. Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate has been employed in the synthesis of kinase inhibitors due to its ability to serve as a precursor for constructing complex heterocyclic scaffolds. For instance, studies have demonstrated its use in generating pyridine-based inhibitors that exhibit potent activity against tyrosine kinases, which are pivotal in regulating cell growth and survival.

One notable application of this compound is in the development of antiviral agents. The pyridine scaffold is a common motif in antiviral drugs, and modifications such as those present in Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate can fine-tune binding interactions with viral proteases and polymerases. Recent advancements in computational chemistry have enabled the rapid screening of derivatives derived from this intermediate, facilitating the identification of lead compounds with enhanced antiviral efficacy.

The pharmaceutical industry has also leveraged Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate in the synthesis of central nervous system (CNS) drugs. The lipophilic nature imparted by the difluoromethyl group aids in crossing the blood-brain barrier, making it an attractive feature for CNS-targeting therapeutics. Researchers have utilized this compound to develop novel antipsychotics and antidepressants, where structural modifications have been optimized to improve receptor binding affinity and reduce side effects.

Furthermore, the agrochemical sector has shown interest in derivatives of Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate. Its structural motifs are found in several herbicides and fungicides that exhibit high selectivity and low environmental toxicity. The incorporation of halogen atoms enhances the bioactivity of these compounds, making them effective against a broad spectrum of pests while minimizing ecological impact.

The synthetic methodologies for preparing Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate have seen significant advancements. Modern techniques such as transition metal-catalyzed cross-coupling reactions have streamlined the introduction of functional groups at specific positions on the pyridine ring. These methods not only improve yield but also allow for greater control over regioselectivity, which is crucial for producing high-purity intermediates suitable for pharmaceutical applications.

In conclusion, Ethyl 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806039-75-7) represents a vital component in contemporary drug discovery and development. Its unique structural features and reactivity make it indispensable for synthesizing a wide array of therapeutic agents targeting diverse diseases. As research continues to uncover new applications and refine synthetic protocols, this compound is poised to remain at the forefront of pharmaceutical innovation.